Cas no 2013970-91-5 (2-(3-Fluorophenyl)sulfanylpropanal)

• Product Name: 2-(3-Fluorophenyl)sulfanylpropanal
• CAS No: 2013970-91-5
• MF: C₉H₉FOS
• MW: 184.230564832687
• CID: 5254192
• Update Time: 2025-05-20

2-(3-Fluorophenyl)sulfanylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)sulfanyl]propanal
• 2-(3-Fluorophenyl)sulfanylpropanal
• Propanal, 2-[(3-fluorophenyl)thio]-

• Inchi： 1S/C9H9FOS/c1-7(6-11)12-9-4-2-3-8(10)5-9/h2-7H,1H3
• InChI Key： QVWWIKQDSZUNTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 2-(3-Fluorophenyl)sulfanylpropanal

Comprehensive Guide to 2-(3-Fluorophenyl)sulfanylpropanal (CAS No. 2013970-91-5): Properties, Applications, and Industry Insights

2-(3-Fluorophenyl)sulfanylpropanal (CAS No. 2013970-91-5) is a fluorinated aromatic thioether aldehyde with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 3-fluorophenyl and sulfanylpropanal functional groups, has garnered attention for its unique reactivity and versatility in organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of 2-(3-Fluorophenyl)sulfanylpropanal combines a fluorinated benzene ring with a thioether-linked aldehyde chain, offering distinct electronic and steric properties. The presence of the fluorine atom enhances the compound's metabolic stability and binding affinity, making it valuable for medicinal chemistry applications. Recent studies highlight its potential as a building block for biologically active molecules, with particular interest in CNS-targeting compounds and anti-inflammatory agents.

In the pharmaceutical industry, 2-(3-Fluorophenyl)sulfanylpropanal serves as a key intermediate for synthesizing more complex molecules. Its aldehyde functionality allows for diverse chemical transformations, including reductive amination and nucleophilic addition reactions. The compound's thioether linkage provides stability while maintaining reactivity, making it suitable for multi-step synthetic routes. Current research focuses on optimizing its use in fragment-based drug design and combinatorial chemistry libraries.

The agrochemical sector has shown growing interest in 2-(3-Fluorophenyl)sulfanylpropanal derivatives for developing novel crop protection agents. The fluorine substitution pattern appears particularly effective in enhancing pesticidal activity while maintaining environmental safety profiles. Recent patent filings indicate applications in fungicide and herbicide formulations, addressing the agricultural industry's need for more selective and sustainable solutions.

From a synthetic chemistry perspective, 2-(3-Fluorophenyl)sulfanylpropanal offers several advantages. The compound demonstrates excellent solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under acidic and basic conditions makes it particularly valuable for multi-step synthesis. Researchers are investigating its potential in asymmetric synthesis, where the chiral center adjacent to the aldehyde group could induce stereoselective transformations.

Analytical characterization of 2-(3-Fluorophenyl)sulfanylpropanal typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and HPLC analysis. The compound's distinct spectral signatures enable precise quality control during pharmaceutical manufacturing processes. Recent advancements in analytical methods have improved detection limits for potential impurities, ensuring higher purity standards for research applications.

The commercial availability of 2-(3-Fluorophenyl)sulfanylpropanal (CAS No. 2013970-91-5) has expanded in recent years, with several specialty chemical suppliers offering custom synthesis and bulk quantities. Market trends indicate growing demand from contract research organizations and academic institutions engaged in drug discovery programs. Pricing remains competitive for research-scale quantities, though project-specific quotations are recommended for large-scale procurement.

Environmental and safety considerations for handling 2-(3-Fluorophenyl)sulfanylpropanal follow standard laboratory protocols for aromatic aldehydes. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound's environmental fate and biodegradation pathways are currently under investigation as part of broader green chemistry initiatives in the chemical industry.

Future research directions for 2-(3-Fluorophenyl)sulfanylpropanal include exploring its potential in materials science applications, particularly in the development of specialty polymers and liquid crystals. The combination of fluorine atoms and sulfur-containing groups may impart unique electronic properties to advanced materials. Additionally, computational chemistry approaches are being employed to predict novel biological activities of derivatives, potentially uncovering new therapeutic applications.

For researchers seeking alternatives or complementary compounds, structural analogs of 2-(3-Fluorophenyl)sulfanylpropanal with varied halogen substitutions or modified aldehyde chains may offer additional synthetic opportunities. The growing field of fluorine chemistry continues to reveal new insights into how such modifications affect biological activity and physicochemical properties, making this compound class particularly valuable for interdisciplinary research.